4-piperidin-1-ylsulfonyl-N-[4-[2-[(4-piperidin-1-ylsulfonylbenzoyl)amino]-1,3-thiazol-4-yl]-1,3-thiazol-2-yl]benzamide

• IUPAC Name: 4-piperidin-1-ylsulfonyl-N-[4-[2-[(4-piperidin-1-ylsulfonylbenzoyl)amino]-1,3-thiazol-4-yl]-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C30H32N6O6S4/c37-27(21-7-11-23(12-8-21)45(39,40)35-15-3-1-4-16-35)33-29-31-25(19-43-29)26-20-44-30(32-26)34-28(38)22-9-13-24(14-10-22)46(41,42)36-17-5-2-6-18-36/h7-14,19-20H,1-6,15-18H2,(H,31,33,37)(H,32,34,38)
• InChI Key: AOQOSIGSMKNCTB-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC(=CS3)C4=CSC(=N4)NC(=O)C5=CC=C(C=C5)S(=O)(=O)N6CCCCC6
• Molecular Formula: C30H32N6O6S4
• Molecular Weight: 700.9 g/mol

Description

The compound contains several functional groups including a benzamide, two thiazole rings, and two piperidinylsulfonyl groups. Compounds with these functional groups are often involved in a wide range of biological activities.

Molecular Structure Analysis

The compound’s structure includes two thiazole rings, which are five-membered rings containing one sulfur atom and one nitrogen atom. It also includes a benzamide group, which consists of a benzene ring attached to an amide group, and two piperidinylsulfonyl groups, which consist of a six-membered ring containing one nitrogen atom attached to a sulfonyl group.

Scientific Research Applications

I have conducted a search for the scientific research applications of the compound known as “N,N’-([4,4’-bithiazole]-2,2’-diyl)bis(4-(piperidin-1-ylsulfonyl)benzamide)” and its various other names, but unfortunately, there is limited information available on its specific applications. .

Mechanism of Action

Target of Action

It is known that piperidine derivatives, which are a key component of this compound, have a wide range of biological activities and are utilized in various therapeutic applications such as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-alzheimer, antipsychotic and/or anticoagulant agents .

Mode of Action

It is known that piperidine derivatives can interact with various targets to exert their effects . For instance, some piperidine derivatives have been found to have significant inhibitory bioactivity in HepG2 cells .

Biochemical Pathways

It is known that piperidine derivatives can activate hypoxia-inducible factor 1 pathways . This activation can lead to the expression of downstream target genes and promote tumor cell apoptosis .

Result of Action

It is known that piperidine derivatives can induce the expression of hif-1α protein and downstream target gene p21, and upregulate the expression of cleaved caspase-3 to promote tumor cells apoptosis .

Action Environment

It is known that environmental factors such as temperature, ph, and the presence of other substances can significantly impact the action of a compound .